Cas no 2228143-37-9 ((4-Chloro-2-methoxypyridin-3-yl)methanesulfonyl fluoride)

• Product Name: (4-Chloro-2-methoxypyridin-3-yl)methanesulfonyl fluoride
• CAS No: 2228143-37-9
• MF: C₇H₇ClFNO₃S
• MW: 239.651783227921
• CID: 6213994
• PubChem ID: 165635497
• Update Time: 2025-06-13

(4-Chloro-2-methoxypyridin-3-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (4-chloro-2-methoxypyridin-3-yl)methanesulfonyl fluoride
• 2228143-37-9
• EN300-1988519
• (4-Chloro-2-methoxypyridin-3-yl)methanesulfonyl fluoride

• Inchi： 1S/C7H7ClFNO3S/c1-13-7-5(4-14(9,11)12)6(8)2-3-10-7/h2-3H,4H2,1H3
• InChI Key： WUJQLFLYFUGRGW-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1CS(=O)(=O)F)OC

Computed Properties

• Exact Mass: 238.9819201g/mol
• Monoisotopic Mass: 238.9819201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.6Ų

Additional information on (4-Chloro-2-methoxypyridin-3-yl)methanesulfonyl fluoride

Introduction to (4-Chloro-2-methoxypyridin-3-yl)methanesulfonyl fluoride (CAS No. 2228143-37-9)

(4-Chloro-2-methoxypyridin-3-yl)methanesulfonyl fluoride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. With the CAS number 2228143-37-9, this compound serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features, including a pyridine ring substituted with chloro and methoxy groups, make it a valuable building block for medicinal chemists exploring novel therapeutic agents.

The compound's structure is characterized by a sulfonyl fluoride moiety, which is known for its reactivity in nucleophilic substitution reactions. This property allows for the facile introduction of diverse functional groups, making it an indispensable tool in drug discovery pipelines. The presence of both electron-withdrawing and electron-donating substituents on the pyridine ring enhances its versatility, enabling applications in both heterocyclic chemistry and organic synthesis.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various disease pathways. The pyridine scaffold is particularly prominent in this area due to its ability to mimic natural biomolecules and interact with biological targets. Specifically, derivatives of 2-methoxypyridine have shown promise in inhibiting enzymes involved in cancer metabolism and inflammatory responses. The chloro substitution at the 4-position further modulates the electronic properties of the ring, influencing its binding affinity and selectivity.

One of the most compelling applications of (4-Chloro-2-methoxypyridin-3-yl)methanesulfonyl fluoride lies in its role as a precursor for sulfonamide-based drugs. Sulfonamides are a class of heterocyclic compounds that have been widely used in medicine due to their broad spectrum of biological activities. The sulfonyl fluoride group can be readily converted into a sulfonamide bond through nucleophilic aromatic substitution, a reaction that is both efficient and high-yielding. This transformation has been leveraged in the development of novel antibiotics, antivirals, and anti-inflammatory agents.

Recent studies have highlighted the potential of this compound in the synthesis of kinase inhibitors, which are critical for treating cancers and other chronic diseases. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is often associated with pathological conditions. By modifying the pyridine core with functional groups such as chloro and methoxy, researchers can fine-tune the interactions between their inhibitors and target kinases. The sulfonyl fluoride group provides an additional handle for further derivatization, allowing for the optimization of potency and selectivity.

The reactivity of the sulfonyl fluoride group also makes (4-Chloro-2-methoxypyridin-3-yl)methanesulfonyl fluoride a valuable reagent in peptide coupling reactions. Sulfonamides are commonly used as couplers in solid-phase peptide synthesis due to their stability under acidic conditions and their ability to form strong amide bonds. The ability to introduce this functionality via nucleophilic substitution opens up new possibilities for designing complex peptide-based therapeutics.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. Pyridine derivatives are frequently employed in the development of pesticides and herbicides due to their ability to disrupt essential biological processes in pests while maintaining low toxicity to non-target organisms. The structural features of (4-Chloro-2-methoxypyridin-3-yl)methanesulfonyl fluoride make it an attractive candidate for designing novel agrochemicals that target specific enzymatic pathways in plants and insects.

The synthesis of (4-Chloro-2-methoxypyridin-3-yl)methanesulfonyl fluoride typically involves multi-step organic transformations starting from readily available precursors. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired pyridine core. These synthetic strategies not only highlight the versatility of modern organic chemistry but also underscore the importance of efficient synthetic routes in drug discovery.

The growing interest in green chemistry has also influenced the development of more sustainable synthetic protocols for this compound. Researchers are exploring alternative reaction conditions that minimize waste generation and reduce energy consumption without compromising yield or purity. Such efforts align with broader industry initiatives aimed at promoting environmentally responsible chemical manufacturing.

Future research directions may focus on expanding the chemical space explored by derivatives of (4-Chloro-2-methoxypyridin-3-yl)methanesulfonyl fluoride. By incorporating additional functional groups or exploring different substitution patterns on the pyridine ring, scientists may uncover novel bioactivities that could lead to breakthroughs in therapeutic intervention. Computational modeling techniques will likely play an increasingly important role in predicting the properties of these derivatives before they are synthesized experimentally.

In conclusion, (4-Chloro-2-methoxypyridin-3-yl)methanesulfonyl fluoride (CAS No. 2228143-37-9) is a multifaceted compound with significant potential across multiple sectors of chemical research. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules, particularly sulfonamide-based drugs targeting various diseases. As research continues to evolve, this compound will undoubtedly remain at the forefront of innovation in medicinal chemistry and agrochemical development.